Cas no 2225141-25-1 (1'-tert-butyl 1-ethyl 4-(iodomethyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-piperidine-1,1'-dicarboxylate)

• Product Name: 1'-tert-butyl 1-ethyl 4-(iodomethyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-piperidine-1,1'-dicarboxylate
• CAS No: 2225141-25-1
• MF: C₁₈H₂₈INO₅
• MW: 465.323098182678
• CID: 5174550
• PubChem ID: 137963945
• Update Time: 2025-11-01

1'-tert-butyl 1-ethyl 4-(iodomethyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-piperidine-1,1'-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1''-tert-butyl 1-ethyl 4-(iodomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4''-piperidine]-1,1''-dicarboxylate
• 1'-tert-butyl 1-ethyl 4-(iodomethyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-piperidine-1,1'-dicarboxylate

• Inchi： 1S/C18H28INO5/c1-5-23-13(21)17-10-16(11-17,12-19)25-18(17)6-8-20(9-7-18)14(22)24-15(2,3)4/h5-12H2,1-4H3
• InChI Key： PHURLNZOKMQIRZ-UHFFFAOYSA-N
• SMILES： C12(CI)CC(C(OCC)=O)(C1)C1(CCN(C(OC(C)(C)C)=O)CC1)O2

Additional information on 1'-tert-butyl 1-ethyl 4-(iodomethyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-piperidine-1,1'-dicarboxylate

Research Briefing on 1'-tert-butyl 1-ethyl 4-(iodomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-piperidine-1,1'-dicarboxylate (CAS: 2225141-25-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly 1'-tert-butyl 1-ethyl 4-(iodomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-piperidine-1,1'-dicarboxylate (CAS: 2225141-25-1), as versatile intermediates in drug discovery. This compound, characterized by its unique spirocyclic and piperidine moieties, has garnered attention for its potential applications in the synthesis of bioactive molecules targeting various disease pathways.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of this compound in the development of novel kinase inhibitors. The researchers employed a multi-step synthetic route to functionalize the iodomethyl group, enabling the introduction of diverse pharmacophores. The resulting derivatives exhibited promising inhibitory activity against a panel of kinases implicated in oncology and inflammatory diseases, with IC50 values ranging from nanomolar to low micromolar concentrations.

Further investigations into the compound's reactivity have revealed its potential as a key building block for the construction of complex molecular architectures. A recent publication in Organic Letters (2024) demonstrated its use in palladium-catalyzed cross-coupling reactions, facilitating the rapid assembly of spirocyclic scaffolds with high stereoselectivity. This methodology has been applied to the synthesis of potential central nervous system (CNS) agents, leveraging the compound's ability to impart favorable physicochemical properties such as improved blood-brain barrier permeability.

From a pharmacological perspective, preliminary in vitro studies have shown that derivatives of 2225141-25-1 exhibit moderate to high metabolic stability in human liver microsomes, suggesting favorable pharmacokinetic profiles. Additionally, molecular docking simulations have indicated that these compounds can occupy unique binding pockets in target proteins, potentially enabling the development of selective therapeutics with reduced off-target effects.

Ongoing research efforts are focusing on expanding the structural diversity of this scaffold and evaluating its therapeutic potential in animal models of disease. The compound's synthetic accessibility and structural features position it as a valuable tool for medicinal chemists exploring new chemical space in drug discovery programs. Future directions may include the development of targeted delivery systems and the exploration of its applications in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities.